Cas no 3920-50-1 (1H-pyrazole-3-carbaldehyde)

1H-Pyrazole-3-carbaldehyde is a versatile heterocyclic aldehyde with significant utility in organic synthesis and pharmaceutical applications. Its pyrazole core, combined with a reactive formyl group, makes it a valuable intermediate for constructing complex molecules, particularly in the development of agrochemicals, pharmaceuticals, and coordination chemistry. The compound's structural features enable facile derivatization, allowing for the introduction of diverse functional groups. Its stability under standard conditions and compatibility with common synthetic methodologies further enhance its practicality. Researchers value 1H-pyrazole-3-carbaldehyde for its role in synthesizing biologically active compounds, including potential drug candidates and ligands for metal complexes.

1H-pyrazole-3-carbaldehyde structure

Product Name:1H-pyrazole-3-carbaldehyde

CAS No:3920-50-1

MF:C₄H₄N₂O

MW:96.0873603820801

MDL:MFCD00129925

CID:44586

PubChem ID:253660502

Update Time:2025-06-11

1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Pyrazolecarboxaldehyde
- Pyrazol-3-carbaldehyde
- Pyrazole-3-carboxaldehyde
- 1H-pyrazole-3-carbaldehyde
- 1H-Pyrazole-3-carboxaldehyde
- 1H-Pyrazole-3(5)-carbxaldehyde
- 1H-pyrazole-3-carboxaldehyde
- 1H-PYRAZOLE-3-CARBXALDEHYDE
- 1H-Pyrazole-5-carbaldehyde
- 2H-PYRAZOLE-3-CARBALDEHYDE
- 3-Formylpyrazole
- 1H-Pyrazole-3-carbaldehyde, dimer
- A6568
- FT-0647845
- P2261
- AMY11891
- 1H-Pyrazole-3-carboxaldehyde, dimer (9CI)
- formylpyrazole
- GEO-02174
- AB25611
- O10411
- DTXSID10959979
- 1H-Pyrazole-5-carbaldehyde, AldrichCPR
- 948552-36-1
- 3920-50-1
- pyrazole-3-carbaldehyde
- AKOS005145964
- 3-formyl-1H-pyrazole
- BL001484
- A859251
- pyrazole aldehyde
- 1H-Pyrazole-5-carboxaldehyde
- MFCD00129925
- Z234896951
- AM20100032
- pyrazol-3-carboxaldehyde
- EN300-36665
- W-200336
- 1H-Pyrazole-3-carbaldehyde,dimer
- 209002-03-9
- PYRAZOLE-5-CARBALDEHYDE
- AKOS015854501
- GS-5722
- 1H-Pyrazole-3-carbaldehyde, AldrichCPR
- BCP26854
- pyrazole-5-aldehyde
- CS-W004202
- carbonyl-1h-pyrazole
- AC-14384
- 1H-pyrazole-5-carbaldehyde pound>>Pyrazole-3-carboxaldehyde
- DB-008062
- DB-291414
- STL414653
- MDL： MFCD00129925
- Inchi： 1S/C4H4N2O/c7-3-4-1-2-5-6-4/h1-3H,(H,5,6)
- InChI Key： ICFGFAUMBISMLR-UHFFFAOYSA-N
- SMILES： O=CC1=CC=NN1

Computed Properties

Exact Mass: 96.03240
Monoisotopic Mass: 96.032362755g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 74.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Density: 1.323
Melting Point: 149.0 to 153.0 deg-C
Boiling Point: 299.9°C at 760 mmHg
Flash Point: 139.672°C
Refractive Index: 1.62
PSA: 45.75000
LogP: 0.22220

1H-pyrazole-3-carbaldehyde Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： 22-37/38-41
Safety Instruction： 26-36/39
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,Store in freezer, under -20°C

1H-pyrazole-3-carbaldehyde Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-pyrazole-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049003421-100g	Pyrazole-3-carboxaldehyde	3920-50-1	97%	100g	$275.40	2023-09-02
Alichem	A049003421-500g	Pyrazole-3-carboxaldehyde	3920-50-1	97%	500g	$1112.40	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P140216-5g	1H-pyrazole-3-carbaldehyde	3920-50-1	98%	5g	¥108.90	2024-06-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P140216-1g	1H-pyrazole-3-carbaldehyde	3920-50-1	98%	1g	¥31.90	2024-06-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P140216-25g	1H-pyrazole-3-carbaldehyde	3920-50-1	98%	25g	¥431.90	2024-06-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R004352-1g	1H-pyrazole-3-carbaldehyde	3920-50-1	95%	1g	￥38	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R004352-5g	1H-pyrazole-3-carbaldehyde	3920-50-1	95%	5g	￥131	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R004352-25g	1H-pyrazole-3-carbaldehyde	3920-50-1	95%	25g	￥518	2024-05-23
Enamine	EN300-36665-100mg	1H-pyrazole-3-carbaldehyde	3920-50-1	94.0%	100mg	$19.0	2022-10-09
Enamine	EN300-36665-250mg	1H-pyrazole-3-carbaldehyde	3920-50-1	94.0%	250mg	$19.0	2022-10-09

1H-pyrazole-3-carbaldehyde Suppliers

Amadis Chemical Company Limited

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(CAS:3920-50-1)1H-pyrazole-3-carbaldehyde

Order Number:A1036437

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 16:59

Price ($):665.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:3920-50-1)2H-PYRAZOLE-3-CARBALDEHYDE

Order Number:sfd10428

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com